Cas no 17223-45-9 (8-Chloro-2-methyl-1H,2H,3H,4H,5H-pyrido4,3-bindole)

• Product Name: 8-Chloro-2-methyl-1H,2H,3H,4H,5H-pyrido4,3-bindole
• CAS No: 17223-45-9
• MF: C₁₂H₁₃ClN₂
• MW: 220.698021650314
• MDL: MFCD03005789
• CID: 1354118
• PubChem ID: 19615
• Update Time: 2025-05-20

8-Chloro-2-methyl-1H,2H,3H,4H,5H-pyrido4,3-bindole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrido[4,3-b]indole, 8-chloro-2,3,4,5-tetrahydro-2-methyl-
• Z1130219749
• NCGC00167414-01
• CS-0062521
• D73209
• STL513494
• 8-chloro-2-methyl-1,3,4,5-tetrahydropyrido[4,3-b]indole
• 8-chloro-2-methyl-1H,2H,3H,4H,5H-pyrido[4,3-b]indole
• CHEMBL160173
• 8-Chloro-2-methyl-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole
• AKOS004119530
• SCHEMBL167328
• MFCD03005789
• HMS1621A02
• 6-Chloro-3-methyl-1,2,3,4-tetrahydrocarboline
• SS-3475
• 8-Chloro-2,3,4,5-tetrahydro-2-methyl-1H-pyrido[4,3-b]indole
• 17223-45-9
• 6-Chloro-3-methyl-1,2,3,4-tetrahydro-.gamma.-carboline
• 8-Chloro-2-methyl-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole #
• SR-01000150201-1
• SR-01000150201
• EN300-224032
• 8-Chloro 2-methyl-2,3,4,5-tetrahydro-1H-pyrido (4,3-b) indole
• 2,3,4,5-Tetrahydro-2-methyl-8-chloro-1H-pyrido[4,3-b]indole
• 8-Chloro-2-methyl-1H,2H,3H,4H,5H-pyrido4,3-bindole

• MDL： MFCD03005789
• Inchi： 1S/C12H13ClN2/c1-15-5-4-12-10(7-15)9-6-8(13)2-3-11(9)14-12/h2-3,6,14H,4-5,7H2,1H3
• InChI Key： KFCWIHUDWIRLEE-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C1CN(C)CCC=1N2

Computed Properties

• Exact Mass: 220.07689
• Monoisotopic Mass: 220.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 19Ų

Experimental Properties

• PSA: 19.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 8-Chloro-2-methyl-1H,2H,3H,4H,5H-pyrido4,3-bindole

8-Chloro-2-methyl-1H,2H,3H,4H,5H-pyrido[4,3-b]indole (CAS No. 17223-45-9)

The compound 8-Chloro-2-methyl-1H,2H,3H,4H,5H-pyrido[4,3-b]indole (CAS No. 17223-45-9) is a structurally unique heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridobenzindoles, which are known for their potential applications in drug discovery and materials science. The molecule features a fused bicyclic system consisting of a pyridine ring and an indole moiety, with substituents at the 8th and 2nd positions that impart distinct chemical and biological properties.

Recent studies have highlighted the importance of pyrido[4,3-b]indole derivatives in medicinal chemistry. The presence of the chlorine atom at the 8th position and the methyl group at the 2nd position in 8-Chloro-2-methyl-1H,2H,3H,4H,5H-pyrido[4,3-b]indole confers unique electronic and steric characteristics to the molecule. These features make it a promising candidate for exploring its role as a ligand in metalloenzyme inhibition or as a scaffold for developing bioactive molecules.

The synthesis of 8-Chloro-2-methyl-1H,2H,3H,4H,5H-pyrido[4,3-b]indole involves a multi-step process that typically begins with the preparation of precursor indoles or pyridines. Recent advancements in catalytic methods and transition metal-mediated coupling reactions have enabled more efficient and selective syntheses of such complex heterocycles. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to construct the pyrido[4,3-b]indole core with high precision.

In terms of biological activity, pyrido[4,b]indole derivatives have shown potential as kinase inhibitors and modulators of various cellular pathways. Specifically,8-Chloro-2-methyl-pyrido[4,b]indole has been investigated for its ability to interact with protein kinases involved in cancer progression. Preclinical studies suggest that this compound may exhibit antiproliferative effects on certain cancer cell lines by targeting key signaling molecules.

Moreover,the methyl group at position 2 of 8-Chloro-2-methyl-pyrido[4,b]indole enhances lipophilicity,a critical parameter for drug bioavailability.This modification may improve the compound's ability to penetrate cellular membranes and reach intracellular targets.The chlorine substituent at position 8 introduces electron-withdrawing effects that can modulate the molecule's reactivity and binding affinity to biological targets.

From a materials science perspective,pyrido[4,b]indoles like CAS No.17223-45-9 are being explored for their potential applications in organic electronics.They may serve as building blocks for π-conjugated materials used in organic photovoltaics or light-emitting diodes.The extended conjugation system provided by the fused rings could facilitate charge transport properties essential for these applications.

In conclusion,8-Chloro-2-methyl-pyrido[4,b]indole (CAS No.17223-45-9) represents an intriguing compound with diverse potential applications across multiple disciplines.Further research into its synthesis optimization,bioactivity profiling,and material properties will undoubtedly expand its utility in both academic and industrial settings.As medicinal chemistry continues to evolve,new insights into this compound's interactions with biological systems will likely emerge,making it an important subject of ongoing investigation.